Cas no 24889-35-8 (5,6,7,8-tetrahydro[1]benzofuro[2,3-d]pyrimidin-4(1h)-one)

5,6,7,8-tetrahydro[1]benzofuro[2,3-d]pyrimidin-4(1h)-one structure
24889-35-8 structure
Product Name:5,6,7,8-tetrahydro[1]benzofuro[2,3-d]pyrimidin-4(1h)-one
CAS No:24889-35-8
MF:C10H10N2O2
MW:190.198602199554
CID:1418353
Update Time:2024-08-15

5,6,7,8-tetrahydro[1]benzofuro[2,3-d]pyrimidin-4(1h)-one Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro[1]benzofuro[2,3-d]pyrimidin-4(1h)-one
    • 6,7,8,9-tetrahydro-benzocyclohepten-5-one oxime
    • Tetrahydrobenzofuropyrimidinon
    • 1-oximinobenzosuberan
    • benzosuberone oxime
    • 6,7,8,9-TETRAHYDROBENZO[7]ANNULEN-5-ONE OXIME
    • 6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one oxime
    • 6,7,8,9-Tetrahydro-benzocyclohepten-5-on-oxim
    • 5,6,7,8-tetrahydro-3H-benzo[4,5]furo[2,3-d]pyrimidin-4-one
    • 5-Oximino-6,7,8,9-tetrahydro-5H-benzocyclohepten
    • tetrahydrobenzocycloheptenone oxime
    • 6,7,8,9-tetrahydro-benzocyclohepten-5-one oxime; Tetrahydrobenzofuropyrimidinon; 1-oximinobenzosuberan; benzosuberone oxime; 6,7,8,9-TETRAHYDROBENZO[7]ANNULEN-5-ONE OXIME; 6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one oxime; 6,7,8,9-Tetrahydro-benzocyclohepten-5-on-oxim; 5,6,7,8-tetrahydro-3H-benzo[4,5]furo[2,3-d]pyrimidin-4-one; 5-Oximino-6,7,8,9-tetrahydro-5H-benzocyclohepten; tetrahydrobenzocycloheptenone oxime;
    • 5,6,7,8-TETRAHYDROBENZOFURO[2,3-D]PYRIMIDIN-4-OL
    • Benzofuro[2,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-
    • Inchi: 1S/C10H10N2O2/c13-9-8-6-3-1-2-4-7(6)14-10(8)12-5-11-9/h5H,1-4H2,(H,11,12,13)
    • InChI Key: AUFZYBBRQMNJJS-UHFFFAOYSA-N
    • SMILES: C1NC(=O)C2C3CCCCC=3OC=2N=1

Experimental Properties

  • Density: 1.56±0.1 g/cm3(Predicted)
  • Melting Point: 259-261 °C
  • Boiling Point: 408.2±55.0 °C(Predicted)
  • pka: 1.04±0.20(Predicted)
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